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Compound of Interest

Compound Name: Dimetan

Cat. No.: B093608

Effective management and disposal of chemical waste are critical for ensuring laboratory safety
and environmental protection. This guide provides detailed procedures for the proper disposal
of Dimetan (CAS No. 122-15-6), an insecticide classified as a toxic substance. Adherence to
these protocols is essential for researchers, scientists, and drug development professionals to
minimize risks and comply with regulatory standards.

Dimetan, with the chemical name 5,5-dimethyl-3-oxocyclohex-1-enyl dimethylcarbamate, is
recognized as a hazardous substance.[1] Improper disposal can lead to environmental
contamination and potential harm to human health. Therefore, it must be managed as
hazardous waste in accordance with local, state, and federal regulations.

Immediate Safety Precautions

Before beginning any disposal-related activities, ensure all relevant personnel are familiar with
the safety data sheet (SDS) for Dimetan. The immediate handling of this substance requires a
controlled environment, preferably a certified chemical fume hood, to prevent inhalation of any
dust or vapors.

Personal Protective Equipment (PPE) is mandatory. All individuals involved in the handling and
disposal process must wear:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Chemical splash goggles and a face shield.
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e Body Protection: A lab coat, potentially a chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area is crucial. If there is a risk of generating
dust or aerosols, a respirator may be necessary.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Dimetan.

Property Value
CAS Number 122-15-6
Molecular Formula C11H17NOs
Hazard Codes T (Toxic)

S36/37 (Wear suitable protective clothing and
Safety Statements

gloves)
S45 (In case of accident or if you feel unwell,
seek medical advice immediately)
Flash Point 130.7°C
Water Solubility 0.14 M
Vapor Pressure 0.00183mmHg at 25°C

Step-by-Step Disposal Protocol

The disposal of Dimetan and any materials contaminated with it must be handled as
hazardous waste. The following steps outline the required operational plan for its safe disposal.

o Waste Identification and Segregation:

o Clearly label all waste containing Dimetan as "Hazardous Waste - Toxic" and include the
chemical name and CAS number (122-15-6).

o Segregate Dimetan waste from other chemical waste streams to prevent accidental
mixing and potential reactions.
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o Containerization:
o Use only compatible, leak-proof containers for storing Dimetan waste.
o Ensure containers are securely sealed to prevent spills or the release of vapors.
o Do not overfill containers. Leave adequate headspace to allow for expansion.

e Collection of Contaminated Materials:

o Solid Waste: Any solid materials, such as personal protective equipment (gloves, lab
coats), absorbent pads used for spills, or contaminated labware (e.g., weighing boats,
pipette tips), must be collected in a designated, sealed hazardous waste container.

o Liquid Waste: Solutions containing Dimetan should be collected in a separate, clearly
labeled hazardous waste container for liquids.

o Empty Containers: Original containers of Dimetan should be triple-rinsed with a suitable
solvent (e.g., acetone or methanol). The rinsate must be collected as hazardous waste.
After triple-rinsing, the container can be managed as non-hazardous waste, but labels
should be defaced or removed.

o Storage:

o Store hazardous waste containers in a designated, well-ventilated, and secure area away
from incompatible materials.

o The storage area should have secondary containment to control any potential leaks or
spills.

e Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
certified hazardous waste management service.

o Under no circumstances should Dimetan or its containers be disposed of in the regular
trash or down the drain. The final disposal method will likely be incineration at a permitted
hazardous waste facility.
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Experimental Protocol: Decontamination of
Glassware

All non-disposable glassware that has come into contact with Dimetan must be thoroughly
decontaminated before reuse.

e Initial Rinse: In a chemical fume hood, rinse the glassware three times with a suitable
organic solvent (e.g., acetone or methanol) to remove residual Dimetan. Collect this rinsate
as hazardous waste.

o Washing: After the initial solvent rinse, wash the glassware with a standard laboratory
detergent and water.

¢ Final Rinse: Rinse the glassware thoroughly with deionized water.

e Drying: Allow the glassware to air dry completely or dry it in an oven.

Logical Workflow for Dimetan Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Dimetan.
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Dimetan Disposal Workflow

Preparation

Dimetan Waste Generated

Wear Appropriate PPE

Waste ;andling

Identify & Segregate Waste
(Toxic, CAS 122-15-6)

i

Package in Compatible,
Labeled Container

Disposal Path

Store in Designated
Hazardous Waste Area

Arrange for Professional
Hazardous Waste Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Dimetan waste.
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By following these detailed procedures, laboratory personnel can ensure the safe handling and
disposal of Dimetan, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific safety and environmental health guidelines for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b093608?utm_src=pdf-body
https://www.benchchem.com/product/b093608?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno122-15-6.html
https://www.lookchem.com/casno122-15-6.html
https://www.benchchem.com/product/b093608#dimetan-proper-disposal-procedures
https://www.benchchem.com/product/b093608#dimetan-proper-disposal-procedures
https://www.benchchem.com/product/b093608#dimetan-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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